Cas no 61226-09-3 (1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-)

1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl- structure
61226-09-3 structure
Product Name:1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
CAS No:61226-09-3
MF:C20H20N4O4S
MW:412.462203025818
CID:487653
Update Time:2024-01-30

1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
    • 1H-Pyrazole-4-carboxamide, N-[4-[(acetylamino)sulfonyl]phenyl]-3,5-dimethyl-1-phenyl-
    • Inchi: 1S/C20H20N4O4S/c1-13-19(14(2)24(22-13)17-7-5-4-6-8-17)20(26)21-16-9-11-18(12-10-16)29(27,28)23-15(3)25/h4-12H,1-3H3,(H,21,26)(H,23,25)
    • InChI Key: GZDWLKDQCZMKJP-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C)=C(C(NC2=CC=C(S(NC(C)=O)(=O)=O)C=C2)=O)C(C)=N1

Computed Properties

  • Exact Mass: 412.1207

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 274.5-275.5 °C (decomp)
  • PSA: 110.16
  • pka: 5.10±0.10(Predicted)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.